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Compound of Interest

Compound Name: R 1485 dihydrochloride

Cat. No.: B1150229

For Researchers, Scientists, and Drug Development Professionals

Introduction

R 1485 dihydrochloride is a potent and selective antagonist of the 5-HTs receptor, a target of
significant interest in the field of cognitive enhancement. The 5-HTe receptor is predominantly
expressed in brain regions associated with learning and memory, such as the hippocampus
and prefrontal cortex. Antagonism of this receptor is hypothesized to modulate cholinergic and
glutamatergic neurotransmission, thereby offering a potential therapeutic avenue for treating
cognitive deficits observed in various neurological and psychiatric disorders. These application
notes provide a summary of the known characteristics of R 1485 dihydrochloride and
generalized protocols for its investigation in cognitive enhancement research.

Physicochemical and Pharmacological Properties

A clear understanding of the fundamental properties of R 1485 dihydrochloride is essential for
designing and interpreting experimental studies.
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Property

Value

Reference

Chemical Name

4-[(2-
Fluorophenyl)sulfonyl]-3,4-
dihydro-8-(1-piperazinyl)-2H-
1,4-benzoxazine

dihydrochloride

Molecular Formula

C18H20FN303S-2HCI

Molecular Weight

450.35 g/mol

Purity

>98% (HPLC)

Biological Activity

Selective and high-affinity 5-

HTse receptor antagonist

pKi 8.9
>100-fold selectivity against a
. panel of 50 other targets,
Selectivity

including other 5-HT receptor

subtypes

Key Feature

Brain penetrant

Storage

Store at -20°C

Mechanism of Action and Signaling Pathway

R 1485 dihydrochloride exerts its effects by blocking the 5-HTs receptor. The downstream

signaling cascade of the 5-HTe receptor is complex and can influence multiple neurotransmitter

systems implicated in cognitive function. The diagram below illustrates the generally accepted

pathway.
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Figure 1: Proposed signaling pathway for R 1485 dihydrochloride.

Experimental Protocols

Due to a lack of specific published protocols for R 1485 dihydrochloride in cognitive
enhancement studies, the following are generalized methodologies for evaluating 5-HTs
receptor antagonists in preclinical models.

In Vitro Receptor Binding Assay

Objective: To determine the binding affinity of R 1485 dihydrochloride for the 5-HTs receptor.

Materials:

R 1485 dihydrochloride

Cell membranes expressing recombinant human 5-HTe receptors

Radioligand (e.g., [BH]LSD or [3H]serotonin)

Scintillation fluid and counter

Assay buffer (e.g., 50 mM Tris-HCI, 10 mM MgClz, 0.5 mM EDTA, pH 7.4)
Procedure:

e Prepare serial dilutions of R 1485 dihydrochloride.
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In a 96-well plate, combine the cell membranes, radioligand, and varying concentrations of R
1485 dihydrochloride or vehicle.

Incubate at room temperature for a specified time (e.g., 60 minutes) to allow for binding
equilibrium.

Terminate the reaction by rapid filtration over glass fiber filters to separate bound from free
radioligand.

Wash the filters with ice-cold assay buffer.
Place the filters in scintillation vials with scintillation fluid.
Quantify radioactivity using a scintillation counter.

Analyze the data using non-linear regression to determine the Ki value.
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Figure 2: Workflow for an in vitro receptor binding assay.

In Vivo Cognitive Enhancement Studies (Rodent Models)

Objective: To assess the efficacy of R 1485 dihydrochloride in improving cognitive

performance in animal models.

Animal Models:
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e Normal, healthy rodents: To assess cognitive enhancement in a non-impaired state.

e Pharmacologically-induced amnesia models: (e.g., scopolamine-induced memory
impairment) to evaluate pro-cognitive effects in a deficit model.

e Transgenic models of neurodegenerative diseases: (e.g., Alzheimer's disease models) to test
therapeutic potential.

General Protocol:
o Acclimatization: Acclimate animals to the housing and testing environment.

o Drug Administration: Dissolve R 1485 dihydrochloride in a suitable vehicle (e.g., saline or
DMSO/saline mixture). Administer via an appropriate route (e.g., intraperitoneal injection or
oral gavage) at various doses. Include a vehicle control group.

o Behavioral Testing: Conduct cognitive tests at a specified time post-administration. Common
tests include:

[¢]

Novel Object Recognition (NOR): Assesses recognition memory.

[¢]

Morris Water Maze (MWM): Evaluates spatial learning and memory.

[e]

Y-Maze or T-Maze: Measures spatial working memory.

o

Passive Avoidance Test: Assesses fear-motivated memory.

o Data Collection and Analysis: Record relevant behavioral parameters (e.g., exploration time,
latency to find a platform, number of arm entries). Analyze data using appropriate statistical
methods (e.g., ANOVA, t-tests).
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Figure 3: General workflow for in vivo cognitive studies.

Safety and Handling

R 1485 dihydrochloride is intended for laboratory research use only. Standard laboratory
safety precautions should be followed. This includes wearing appropriate personal protective
equipment (PPE) such as gloves, lab coat, and safety glasses. For detailed safety information,
refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion
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R 1485 dihydrochloride represents a valuable research tool for investigating the role of the 5-
HTe receptor in cognitive processes. Its high affinity and selectivity make it a suitable candidate
for preclinical studies aimed at exploring novel therapeutic strategies for cognitive disorders.
The provided generalized protocols can serve as a starting point for designing experiments to
further elucidate the cognitive-enhancing potential of this compound. Researchers should
adapt these protocols to their specific experimental needs and animal models.

 To cite this document: BenchChem. [Application Notes and Protocols: R 1485
Dihydrochloride in Cognitive Enhancement Research]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1150229#r-1485-dihydrochloride-for-
cognitive-enhancement-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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